Cas no 1213394-16-1 ((3S)-3-amino-3-(pyridin-2-yl)propanamide)

• Product Name: (3S)-3-amino-3-(pyridin-2-yl)propanamide
• CAS No: 1213394-16-1
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 5745052
• PubChem ID: 29060231
• Update Time: 2025-11-05

(3S)-3-amino-3-(pyridin-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 1213394-16-1
• (3S)-3-AMINO-3-(2-PYRIDYL)PROPANAMIDE
• EN300-1285447
• (S)-3-amino-3-(pyridin-2-yl)propanamide
• CS-0292806
• AKOS026730592
• (3S)-3-amino-3-(pyridin-2-yl)propanamide
• 2-Pyridinepropanamide, β-amino-, (βS)-

• Inchi： 1S/C8H11N3O/c9-6(5-8(10)12)7-3-1-2-4-11-7/h1-4,6H,5,9H2,(H2,10,12)/t6-/m0/s1
• InChI Key： ZBRSERNJFMAHFZ-LURJTMIESA-N
• SMILES： O=C(C[C@@H](C1C=CC=CN=1)N)N

Computed Properties

• Exact Mass: 165.090211983g/mol
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 82Ų

Experimental Properties

• Density: 1.203±0.06 g/cm3(Predicted)
• Boiling Point: 397.9±37.0 °C(Predicted)
• pka: 16.08±0.40(Predicted)

Additional information on (3S)-3-amino-3-(pyridin-2-yl)propanamide

Recent Advances in the Study of (3S)-3-amino-3-(pyridin-2-yl)propanamide (CAS: 1213394-16-1) in Chemical Biology and Pharmaceutical Research

The compound (3S)-3-amino-3-(pyridin-2-yl)propanamide (CAS: 1213394-16-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications and unique biochemical properties. This research brief aims to synthesize the latest findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

Recent studies have demonstrated that (3S)-3-amino-3-(pyridin-2-yl)propanamide serves as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymatic pathways. Its structural features, including the pyridine ring and the amide functionality, contribute to its ability to interact with biological targets, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its binding modes and optimize its pharmacological properties.

One of the most notable applications of (3S)-3-amino-3-(pyridin-2-yl)propanamide is its role in the development of kinase inhibitors. Kinases are critical regulators of cellular processes, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Recent preclinical studies have shown that derivatives of this compound exhibit potent inhibitory activity against specific kinases, with promising selectivity profiles. These findings suggest its potential as a lead compound for the development of targeted therapies.

In addition to its therapeutic potential, (3S)-3-amino-3-(pyridin-2-yl)propanamide has also been investigated for its utility in chemical biology research. Its ability to serve as a versatile building block for the synthesis of more complex molecules has been leveraged in the design of probes and tool compounds. These tools are invaluable for studying biological pathways and identifying new drug targets. Recent work has highlighted its use in the development of fluorescent probes for imaging applications, further expanding its utility in biomedical research.

Despite these advancements, challenges remain in the optimization of (3S)-3-amino-3-(pyridin-2-yl)propanamide for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on structural modifications to enhance its pharmacokinetic properties while maintaining its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, (3S)-3-amino-3-(pyridin-2-yl)propanamide (CAS: 1213394-16-1) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and biological activity make it a valuable tool for drug discovery and development. Continued research efforts are likely to uncover new insights into its mechanisms of action and expand its therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the field and bringing innovative therapies to patients.